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Compound of Interest

Compound Name: BA 41899

Cat. No.: B1667695

This guide provides troubleshooting advice and frequently asked questions to assist
researchers, scientists, and drug development professionals in handling payer inquiries related
to the unlisted Current Procedural Terminology (CPT) code 41899. This code is used for
procedures on the dentoalveolar structures that do not have a specific, designated CPT code.
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Troubleshooting Guide

This section addresses common issues encountered when billing with CPT code 41899 and
provides step-by-step solutions.

Issue: Claim Denial Due to Lack of a Specific Code

e Question: Our claim for a novel dentoalveolar procedure, billed under CPT 41899, was
denied because it's an "unlisted procedure."” How should we respond?

e Answer: Unlisted procedure codes are subject to manual review by payers. A denial is
common if the initial submission lacks sufficient explanatory documentation.

o Troubleshooting Steps:

» Review the Explanation of Benefits (EOB): Understand the specific denial reason
provided by the payer.
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Compile a Comprehensive Appeal Letter: This letter should clearly explain the
procedure performed.

Provide Detailed Documentation: Include a formal operative report with a detailed
description of the service, the time, effort, and equipment required.

Justify Medical Necessity: Clearly state why the procedure was medically necessary for
the patient.

Benchmark to a Similar Procedure: Compare the unlisted procedure to an existing CPT
code in terms of complexity and resource use to help the payer determine a comparable
reimbursement.

Submit Supporting Literature: Include any relevant peer-reviewed articles or clinical
evidence that supports the efficacy and medical necessity of the procedure.

Issue: Payer Request for Additional Information

e Question: A payer has requested more information about the procedure we billed using CPT
41899. What should we provide?

e Answer: This is a standard part of the process for unlisted codes. Your goal is to provide a

clear and comprehensive picture of the procedure.

o Troubleshooting Steps:

Operative Report: A detailed report of the procedure is essential.

Layman's Description: Provide a clear, concise description of the procedure in simple
terms that a non-medical professional can understand.

Medical Necessity Letter: A letter from the performing provider explaining why the
procedure was necessary and why a standard procedure was not appropriate.

Relevant Clinical Records: Include patient history, diagnostic reports, and any other
documentation that supports the medical necessity of the procedure.
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Frequently Asked Questions (FAQSs)

Q1: What is CPT code 418997

Al: CPT code 41899 is a non-specific code used for "Unlisted procedure, dentoalveolar
structures."[2] It is utilized when a procedure performed on the teeth and surrounding bone
structure does not have a specific CPT code.[1]

Q2: When is it appropriate to use CPT code 418997

A2: This code should only be used when no other CPT or CDT (Current Dental Terminology)
code accurately describes the procedure performed.[3] Examples can include full mouth oral
rehabilitation or other unique dental services involving surgical intervention of the alveolar
bone.[1][2]

Q3: What are the essential documentation components when submitting a claim with CPT
418997

A3: Due to the unlisted nature of this code, comprehensive documentation is critical for
reimbursement. Key components include:

A detailed operative report.[2]

A cover letter explaining the nature of the procedure and why an unlisted code is being used.

A comparison of the procedure's complexity, time, and required skill to a similar, established
procedure with a specific CPT code.

Justification of the medical necessity of the procedure.[1][4]

Q4: Should I report one unit or multiple units of 41899 for a procedure involving multiple teeth?

A4: It is recommended to report only one unit of CPT code 41899 for the entire procedure,
even if multiple teeth are involved.[2] The comprehensive documentation should then detail all
the work that was completed.[2]

Q5: Do | need to use modifiers with CPT code 418997?
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A5: Yes, modifiers can be essential to provide additional information about the service
performed.[1] Some commonly used modifiers include:

e -22 (Increased Procedural Services): If the work required was substantially greater than
typically required.[1]

e -52 (Reduced Services): If the procedure was partially reduced at the provider's discretion.[1]

» -59 (Distinct Procedural Service): To indicate that a procedure was distinct or independent
from other services performed on the same day.[1]

Q6: What are common reasons for denial of claims with CPT 41899?
A6: Common reasons for denial include:

« Insufficient Documentation: Lack of a clear description of the procedure and its medical
necessity.

* Incorrect Coding: Using 41899 when a more specific code is available.[5]
e Missing or Incorrect Information: Errors in patient data or insurance information.[5][6]

o Lack of Prior Authorization: Some payers may require pre-authorization for unlisted
procedures.[6][7]

o Medical Necessity Not Established: The documentation fails to convince the payer that the
procedure was medically necessary.[8]

Payer Reimbursement for CPT 41899

Reimbursement for unlisted procedure codes like 41899 is not standardized and is handled on
a case-by-case basis by payers.[1][4] Some payers have established flat rates for specific
circumstances.
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Payer Reimbursement Rate Notes
For free-standing Ambulatory
Surgical Centers; prior
CareSource $1,100.00 case rate

authorization may be required.

[719]

Upper Peninsula Health Plan
(UPHP)

$1,600.00 flat fee

For medically necessary
general anesthesia for dental
services in a hospital

outpatient setting.[10]

Medicare

Case-by-case

No predetermined rate;
requires detailed
documentation to justify
medical necessity, reviewed by
the Medicare Administrative
Contractor (MAC).[1][4]

UnitedHealthcare

Varies (e.g., $82.00 - $175.00)

Rates can vary significantly
based on location and specific

provider contracts.[11]

Payer Inquiry Workflow

The following diagram illustrates a logical workflow for handling payer inquiries for claims
submitted with CPT code 41899.
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Caption: Workflow for handling payer inquiries for CPT 41899.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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